Cas no 2758003-05-1 (4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride)

• Product Name: 4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride
• CAS No: 2758003-05-1
• MF: C₈H₇Cl₂F₄N
• MW: 264.04749417305
• CID: 6012806
• PubChem ID: 165762770
• Update Time: 2025-06-08

4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride
• EN300-37332162
• 2758003-05-1
• 4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride

• Inchi： 1S/C8H6ClF4N.ClH/c9-8(12,13)7(10,11)5-1-3-6(14)4-2-5;/h1-4H,14H2;1H
• InChI Key： UBSSPCCWMQHEGK-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(=CC=1)N)(F)F)(F)F.Cl

Computed Properties

• Exact Mass: 262.9891673g/mol
• Monoisotopic Mass: 262.9891673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride

Introduction to 4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride (CAS No. 2758003-05-1)

4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride, with the chemical formula C₁₀H₁₀ClF₄N₂HCl, is a significant compound in the field of pharmaceutical and agrochemical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and fluoro substituents in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The CAS number 2758003-05-1 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The name 4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride highlights its chemical composition and structure, which are critical for understanding its behavior in various chemical reactions and biological systems.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The tetrafluoroethyl group in this molecule contributes to these desirable properties, making it an attractive candidate for medicinal chemistry applications. Researchers have been exploring the potential of such fluorinated anilines in the development of novel therapeutic agents.

The hydrochloride salt form of this compound increases its solubility in water, which is a crucial factor for pharmaceutical formulations. This improved solubility can enhance drug delivery systems and improve therapeutic efficacy. Studies have shown that hydrochloride salts often exhibit better pharmacokinetic profiles compared to their free base forms.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride. Molecular modeling techniques have been employed to simulate interactions with biological targets, providing insights into potential drug-receptor binding mechanisms. These simulations have helped researchers design more effective derivatives with improved pharmacological properties.

The chloro substituent in the molecule plays a pivotal role in its reactivity and interaction with biological systems. Chlorinated aromatic compounds are known for their diverse applications in pharmaceuticals, including antifungal and antibacterial agents. The combination of chloro and fluoro groups in 4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride creates a unique chemical profile that may be exploited for developing new classes of drugs.

Current research is focused on understanding the mechanisms by which fluorinated anilines exert their effects on biological targets. Preliminary studies suggest that these compounds may interact with enzymes and receptors in ways that differ from traditional non-fluorinated analogs. This differential interaction could lead to the discovery of novel therapeutic targets and treatment strategies.

The synthesis of 4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been developed to facilitate the introduction of fluorine atoms into organic molecules efficiently. These methods are essential for producing complex fluorinated compounds like this one on an industrial scale.

In conclusion, 4-(2-Chloro-1,1,2,2-tetrafluoroethyl)aniline hydrochloride represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development. Continued investigation into its biological activity and synthetic applications will likely yield valuable insights into new therapeutic interventions.